Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate
Description
Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate is an organic compound . It has a molecular weight of 344.23 . The compound is in powder form and is stored at room temperature .
Molecular Structure Analysis
The InChI code for Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate is1S/C13H14BrNO3S/c1-13(2,3)18-11(16)7-15-9-5-4-8(14)6-10(9)19-12(15)17/h4-6H,7H2,1-3H3 . This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate is a powder that is stored at room temperature . It has a molecular weight of 344.23 .Scientific Research Applications
Peptide Synthesis and Drug Development
Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate serves as a valuable building block in peptide synthesis. Researchers utilize it to create model N-substituted oligoglycines (peptoids) containing an N-linked lactoside side-chain . Additionally, it plays a role in the synthesis of unnatural amino acids, which are crucial for drug development.
Polymer Chemistry
This compound finds application in polymer chemistry. Specifically:
- Dihydropyranyl prelinkers, derived from tert-butyl bromoacetate, facilitate polymer-assisted deprotection of oligosaccharides .
Collagenase Inhibition
Researchers have explored tert-butyl bromoacetate as a potential collagenase inhibitor. Notably, it contributes to the synthesis of (S,S,R)-(-)-actinonin, a compound with anti-cancer and anti-inflammatory properties .
Asymmetric Synthesis
Tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate has been employed in asymmetric synthesis. For instance, it plays a role in creating unnatural amino acids with high selectivity .
Indole Derivatives
In synergy with other reagents, this compound enables the synthesis of tert-butyl 4-[(E)-but-1-en-3-yn-1-yl]-3-{[tert-butyl(dimethyl)silyl]oxy}-1H-indole-1-carboxylate. The starting material is commercially available 4-bromo-1H-indole, making it a practical route for indole derivative synthesis .
N-Oxalylglycine Derivatives
Tert-butyl bromoacetate serves as a starting reagent for synthesizing N-oxalylglycine derivatives. These derivatives have applications in various chemical processes and biological studies .
properties
IUPAC Name |
tert-butyl 2-(6-bromo-2-oxo-1,3-benzothiazol-3-yl)acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14BrNO3S/c1-13(2,3)18-11(16)7-15-9-5-4-8(14)6-10(9)19-12(15)17/h4-6H,7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNQDVEPZODSMJV-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)CN1C2=C(C=C(C=C2)Br)SC1=O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14BrNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.23 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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